![molecular formula C16H18N2O4S B4067920 4-isobutyl-N-(4-nitrophenyl)benzenesulfonamide](/img/structure/B4067920.png)
4-isobutyl-N-(4-nitrophenyl)benzenesulfonamide
Overview
Description
4-isobutyl-N-(4-nitrophenyl)benzenesulfonamide, also known as Sulfamethoxazole, is a sulfonamide antibiotic used to treat various bacterial infections. This compound was first synthesized in the 1960s and has since become a widely used antibiotic in both human and veterinary medicine.
Scientific Research Applications
Carbonic Anhydrase Inhibition and Anticancer Potential
- Ureido-substituted benzenesulfonamides, which share a structural similarity with 4-isobutyl-N-(4-nitrophenyl)benzenesulfonamide, have been found to potently inhibit carbonic anhydrases, particularly the tumor-associated isoforms IX and XII. One compound showed significant inhibition of metastases formation in breast cancer models, highlighting its potential as an antimetastatic drug (Pacchiano et al., 2011).
Endothelin Antagonism
- Biphenylsulfonamides, similar in structure to this compound, have been investigated for their endothelin antagonist properties. Modifications to these molecules improved binding and functional activity against the endothelin-A receptor, with certain derivatives showing potential for treating conditions related to endothelin-1 overexpression (Murugesan et al., 1998).
Chemical Synthesis and Scaffold Development
- The chemical space of nitrobenzenesulfonamides has been mined for their application in solid-phase synthesis, serving as key intermediates in generating diverse chemical scaffolds. This demonstrates their utility in the development of novel compounds for various biomedical applications (Fülöpová & Soural, 2015).
Enzyme Inhibition for Disease Treatment
- Sulfonamides, including compounds structurally related to this compound, have been synthesized and evaluated for their inhibitory effects on kynurenine 3-hydroxylase. Such inhibitors are crucial for exploring the role of the kynurenine pathway in neurological diseases, offering potential therapeutic avenues (Röver et al., 1997).
Structural and Bioactivity Studies
- Investigations into the structure-activity relationships of benzenesulfonamide derivatives have provided insights into their binding mechanisms and inhibitory effects on carbonic anhydrases. These studies aid in the rational design of more effective enzyme inhibitors for therapeutic use (Gül et al., 2016).
Novel Drug Development
- Research into the synthesis, characterization, and biological evaluation of novel sulfonamide derivatives has shown significant potential in the development of new drugs with applications in cancer therapy and enzyme inhibition (Gul et al., 2016).
properties
IUPAC Name |
4-(2-methylpropyl)-N-(4-nitrophenyl)benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O4S/c1-12(2)11-13-3-9-16(10-4-13)23(21,22)17-14-5-7-15(8-6-14)18(19)20/h3-10,12,17H,11H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEDHHWSJONLDPY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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